Cas no 1805415-96-6 (4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde
• CAS No: 1805415-96-6
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4872064
• Update Time: 2025-11-06

4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7-4(2-12)1-5(8(10)11)13-6(7)3-14/h1,3,8H
• InChI Key： QSWFYLWMQKAELJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=C(C(F)F)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

Recent Advances in the Application of 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde (CAS: 1805415-96-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde (CAS: 1805415-96-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic aldehyde, characterized by its unique substitution pattern, offers versatile reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its potential as a building block for fungicides and enzyme inhibitors, owing to the synergistic effects of its cyano, difluoromethyl, and fluoro substituents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent succinate dehydrogenase inhibitors (SDHIs). Researchers utilized 1805415-96-6 as a precursor to develop pyridine-carboxamide derivatives showing nanomolar activity against Botrytis cinerea, a pathogen responsible for significant crop losses. The difluoromethyl group was found to enhance membrane permeability, while the aldehyde functionality allowed for efficient derivatization via reductive amination or condensation reactions.

In pharmaceutical applications, 4-Cyano-6-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde has shown promise in kinase inhibitor development. A recent patent (WO2023056478) discloses its use in constructing allosteric AKT inhibitors, where the fluoropyridine core contributes to improved target binding affinity and metabolic stability. Molecular modeling studies suggest that the electron-withdrawing cyano and fluoro groups help maintain optimal geometry for H-bond interactions with kinase hinge regions.

The synthetic accessibility of 1805415-96-6 has been significantly improved through novel catalytic methods. A 2024 Organic Process Research & Development paper describes a continuous-flow protocol using Pd-catalyzed cyanation of the corresponding bromopyridine precursor, achieving 85% yield with excellent regioselectivity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for structure-activity relationship studies.

Emerging research also explores the compound's potential in bioorthogonal chemistry. The aldehyde group has been successfully conjugated with hydrazine-based probes for targeted drug delivery systems, as reported in a recent Bioconjugate Chemistry article. This application leverages the compound's stability in physiological conditions while maintaining reactivity for selective conjugation.

Future research directions include exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could facilitate linker optimization. Preliminary results presented at the 2024 ACS Spring Meeting indicate successful incorporation into EGFR-targeting PROTACs with improved degradation efficiency.